Cas no 2228637-68-9 (2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-amine)

• Product Name: 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-amine
• CAS No: 2228637-68-9
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 5951912
• PubChem ID: 165681688
• Update Time: 2025-06-29

2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-amine
• 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-amine
• EN300-1953443
• 2228637-68-9

• Inchi： 1S/C8H8F2N4/c9-8(10)7(11)5-4-6-12-2-1-3-14(6)13-5/h1-4,7-8H,11H2
• InChI Key： DDBJLQWYVJOCQQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C2N=CC=CN2N=1)N)F

Computed Properties

• Exact Mass: 198.07170260g/mol
• Monoisotopic Mass: 198.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 2,2-difluoro-1-{pyrazolo1,5-apyrimidin-2-yl}ethan-1-amine

Introduction to 2,2-Difluoro-1-{Pyrazolo[1,5-A]Pyrimidin-2-Yl}Ethan-1-Ammonium

The compound with CAS No. 2228637-68-9, commonly referred to as 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ammonium, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and virology.

The pyrazolo[1,5-a]pyrimidine core of this compound is a heterocyclic structure that has been extensively studied for its ability to interact with various biological targets. The presence of difluoro substituents on the ethanamine backbone further enhances its pharmacokinetic properties, making it a valuable candidate for drug design. Researchers have explored its potential as a kinase inhibitor, which is critical in targeting pathways involved in cancer cell proliferation and survival.

Recent advancements in computational chemistry have enabled precise modeling of this compound's interactions with biological systems. For instance, molecular docking studies have revealed that 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ammonium exhibits strong binding affinity to specific protein kinases, such as Aurora kinases and CDKs (Cyclin-Dependent Kinases). These findings underscore its potential as a lead compound in the development of anti-cancer therapies.

In addition to its oncological applications, this compound has also shown promise in antiviral research. Studies have demonstrated that it can inhibit viral replication by targeting essential viral enzymes. This dual functionality makes it a versatile molecule with broad therapeutic applications.

The synthesis of 2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-2-yl}ethan-1-ammonium involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring system and the subsequent introduction of fluorine substituents. These steps are optimized to ensure high yields and purity, which are critical for downstream biological testing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm its structural integrity and provide insights into its conformational properties. Such detailed characterization is essential for understanding its behavior in biological systems.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its bioavailability and reduce potential toxicities. Preclinical studies are being conducted to evaluate its efficacy in animal models of cancer and viral infections. These studies will provide critical data for advancing this compound into clinical trials.

In conclusion, CAS No. 2228637-68-9 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a key player in the development of next-generation therapeutic agents. As research continues to unfold, this compound holds the potential to make a substantial impact on human health.